Cas no 38768-08-0 (Tropolone Tosylate)

• Product name: Tropolone Tosylate
• CAS No: 38768-08-0
• MF: C₁₄H₁₂O₄S
• MW: 276.30768
• MDL: MFCD00671574
• CID: 304165
• PubChem ID: 87577332

Tropolone Tosylate Chemical and Physical Properties

Names and Identifiers

• 7-Oxocyclohepta-1,3,5-trien-1-yl 4-methylbenzenesulfonate
• Tropolone Tosylate
• (7-oxocyclohepta-1,3,5-trien-1-yl) 4-methylbenzenesulfonate
• 2,4,6-Cycloheptatrien-1-one,2-[[(4-methylphenyl)sulfonyl]oxy]-
• 2-Tosyloxytropone
• 2-Toluenesulfonyloxytropone
• 7-Oxo-1,3,5-cycloheptatrienyl p-toluenesulfonate
• SY036353
• 38768-08-0
• AMY7734
• FT-0601842
• 2-(Tosyloxy)-2,4,6-cycloheptatrien-1-one, >=97.5% (HPLC)
• 2-(Tosyloxy)-2,4,6-cycloheptatrien-1-one
• FD10483
• CS-0135669
• 7-oxocyclohepta-1,3,5-trien-1-yl 4-methylbenzene-1-sulfonate
• DS-17655
• 7-Oxo-1,3,5-cycloheptatrien-1-yl 4-methylbenzenesulfonate #
• SCHEMBL2474943
• T1574
• A824274
• MFCD00671574
• (1E,3Z,5Z)-7-oxocyclohepta-1,3,5-trienyl 4-methylbenzenesulfonate
• 7-Oxocyclohepta-1,3,5-trien-1-yl4-methylbenzenesulfonate
• DTXSID30340249
• AKOS000661005
• 7-Oxocyclohepta-1,3,5-trienyl 4-methylbenzenesulfonate

• MDL： MFCD00671574
• Inchi： InChI=1S/C14H12O4S/c1-11-7-9-12(10-8-11)19(16,17)18-14-6-4-2-3-5-13(14)15/h2-10H,1H3
• InChI Key： AWUMFQREGHLKJB-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC=CC2=O

Computed Properties

• Exact Mass: 276.04600
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.34
• Melting Point: 158.0 to 162.0 deg-C
• Boiling Point: 473.8°C at 760 mmHg
• Flash Point: 240.4±28.7 °C
• Refractive Index: 1.619
• PSA: 68.82000
• LogP: 3.20370
• Solubility: Not determined

Tropolone Tosylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H341
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• PackingGroup：Ⅱ
• Storage Condition：Sealed in dry,Room Temperature(BD156016)

Tropolone Tosylate Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt